Cas no 1702817-32-0 (4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester
• CAS No: 1702817-32-0
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5275949
• Update Time: 2025-05-23

4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester

• Inchi： 1S/C11H16N2O2S/c1-3-7-16-8-10-12-6-5-9(13-10)11(14)15-4-2/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： XNTDASKVUHPYTM-UHFFFAOYSA-N
• SMILES： C1(CSCCC)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester

4-Pyrimidinecarboxylic Acid, 2-[(Propylthio)Methyl]-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1702817-32-0, commonly referred to as 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The structure of this molecule is characterized by a pyrimidine ring system with a carboxylic acid group at position 4 and an ethyl ester substituent at position 2. The presence of a thioether group further enhances its chemical complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been documented in several recent studies, highlighting its potential for large-scale production in pharmaceutical settings. The ethyl ester functionality of the molecule plays a crucial role in its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of biological activity, 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester has demonstrated promising results in preclinical studies. Research published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against various enzymes implicated in neurodegenerative diseases. For instance, it has been found to inhibit the activity of beta-secretase (BACE1), a key enzyme involved in the pathogenesis of Alzheimer's disease. These findings underscore its potential as a lead compound for the development of novel therapeutics targeting neurodegenerative conditions.

The structural versatility of this compound also lends itself to modifications that could enhance its pharmacokinetic properties. For example, researchers have explored the substitution of the ethyl ester group with other ester functionalities to improve metabolic stability and reduce clearance rates. Such modifications are critical for translating laboratory findings into clinically viable treatments. Additionally, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity to target proteins, further aiding in the design of optimized analogs.

In conclusion, CAS No. 1702817-32-0, or 4-Pyrimidinecarboxylic acid, 2-[(propylthio)methyl]-, ethyl ester, represents a valuable addition to the arsenal of chemical entities being investigated for therapeutic applications. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a promising candidate for future drug development efforts. As research continues to unravel its full potential, this compound is expected to play a pivotal role in advancing our understanding of disease mechanisms and therapeutic interventions.